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Compound of Interest

Compound Name: Tetraethyltin

Cat. No.: B1219993

Application Notes and Protocols for Tetraethyltin

Introduction

Tetraethyltin ((C2Hs)4Sn) is a colorless, flammable organotin compound that is highly toxic and
requires stringent safety protocols for its handling and storage. These application notes provide
detailed procedures for researchers, scientists, and drug development professionals to ensure
the safe utilization of tetraethyltin in a laboratory setting. Adherence to these guidelines is
critical to prevent exposure and mitigate potential hazards.

Toxicity and Hazards

Tetraethyltin is a potent neurotoxin that can be fatal if inhaled, ingested, or absorbed through
the skin.[1][2] It can cause severe irritation to the skin, eyes, and respiratory tract.[3][4] Acute
exposure may lead to symptoms such as headaches, nausea, vomiting, and memory loss.[3]
Higher levels of exposure can result in damage to brain cells.[3] It is also a combustible liquid
and its vapors can form explosive mixtures with air.[1]

Quantitative Toxicity and Exposure Data
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Parameter Value Species Reference
Oral LD50 9-16 mg/kg Rat [5]
OSHA PEL (as Sn) 0.1 mg/m3 TWA Human
NIOSH REL (as Sn) 0.1 mg/m3 TWA Human
0.1 mg/m3 TWA; 0.2
ACGIH TLV (as Sn) Human
mg/m3 STEL

Physical and Chemical Properties

Property Value Reference
Molecular Formula CsH20Sn [1]
Molecular Weight 234.94 g/mol [1]

Boiling Point 181 °C (357.8 °F) [6]

Melting Point -112 °C (-170 °F) [6][7]

Flash Point 53 °C (127.4 °F) [1]

Density 1.187 g/mL at 25 °C [6]

Vapor Pressure 0.002 mmHg at 25 °C

Water Solubility Insoluble [1][6]

Safe Handling Protocols

2.1. Engineering Controls

e Fume Hood: All work with tetraethyltin must be conducted in a certified chemical fume hood
with adequate ventilation to keep airborne concentrations below exposure limits.

e Grounding: Containers and receiving equipment must be properly grounded to prevent static
discharge.[2][3]

» Non-Sparking Tools: Use only non-sparking tools when handling tetraethyltin.[3]
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o Eyewash and Safety Shower: An emergency eyewash station and safety shower must be
readily accessible in the immediate work area.[3]

2.2. Personal Protective Equipment (PPE)
e Gloves: Wear neoprene or nitrile rubber gloves to prevent skin contact.[3]

o Eye Protection: Chemical splash goggles are mandatory. Contact lenses should not be worn.

[3]
o Lab Coat: A lab coat or other protective clothing must be worn.[3]

» Respiratory Protection: If there is a risk of inhalation, a respirator that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be used.

2.3. Standard Operating Procedure

» Preparation: Before starting any work, ensure the fume hood is functioning correctly and all
necessary PPE is worn.

 Inert Atmosphere: Handle tetraethyltin under an inert atmosphere (e.g., argon or nitrogen)
as it is air-sensitive.

» Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure.

e Heating: Avoid heating tetraethyltin. If heating is necessary, use a well-controlled heating
mantle and a condenser to prevent vapor release.

o Post-Handling: After handling, thoroughly wash hands and any potentially contaminated skin
with soap and water.[3]

o Decontamination: Decontaminate all glassware and equipment that has come into contact
with tetraethyltin.

Storage Procedures

o Container: Store in a tightly closed, properly labeled container.[3]
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Location: Store in a cool, dry, well-ventilated area designated for poison storage, and keep it
locked.

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[4]

Incompatibilities: Store away from direct sunlight, oxidizing agents, and Tin 1V chloride.[3]

Emergency Procedures

4.1. Spills

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3][4]

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[4]
Do not use combustible materials.

Cleanup: Using non-sparking tools, collect the absorbed material into a sealed container for
hazardous waste disposal.[3][4]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

4.2. Fire

Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or alcohol-
resistant foam to extinguish the fire.[1][4]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[3][8]

Container Cooling: Use water spray to cool fire-exposed containers to prevent them from
exploding.[4]

4.3. First Aid
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 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[1][8]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek immediate medical attention.[1][3][8]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3][8]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[1][3]

Visual Protocols
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Preparation

Verify Fume Hood Operation

Don Personal Protective Equipment (PPE)

Protocol

Work Under Inert Atmosphere

Use Grounded Equipment & Non-Sparking Tools

Transfer Liquid with Syringe/Cannula

Post-Handling
Y

Thoroughly Wash Hands and Skin

,

Decontaminate Glassware and Equipment

Storage

Store in Tightly Closed Container

Keep in Cool, Dry, Ventilated Poison Cabinet
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Spill Fire Xposure
Spill Response Fire R;sponse Personal Exposure
| Evacuate Area | |Use Appropriate Extinguisher (Dry Chemical, C02)| | Move to Fresh Air (Inhalation) | |Wash Skin/Eyes Thoroughly (Contact) | | Rinse Mouth (Ingestion)
| Absorb with Inert Material | | Cool Containers with Water Spray| | Seek Immediate Medical Attention |

/

| Collect Waste in Sealed Container |

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for tetraethyltin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219993#safe-handling-and-storage-procedures-for-
tetraethyltin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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